Cas no 1805876-78-1 (3-(3-Chloropropyl)-4-mercaptomandelic acid)

• Product Name: 3-(3-Chloropropyl)-4-mercaptomandelic acid
• CAS No: 1805876-78-1
• MF: C₁₁H₁₃ClO₃S
• MW: 260.737121343613
• CID: 4939419
• Update Time: 2025-11-01

3-(3-Chloropropyl)-4-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-4-mercaptomandelic acid

• Inchi： 1S/C11H13ClO3S/c12-5-1-2-7-6-8(3-4-9(7)16)10(13)11(14)15/h3-4,6,10,13,16H,1-2,5H2,(H,14,15)
• InChI Key： HIPVDOIQKFMZTQ-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=C(C(C(=O)O)O)C=1)S

Computed Properties

• Exact Mass: 260.0273931 g/mol
• Monoisotopic Mass: 260.0273931 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.5
• Molecular Weight: 260.74

Additional information on 3-(3-Chloropropyl)-4-mercaptomandelic acid

Professional Introduction to 3-(3-Chloropropyl)-4-mercaptomandelic Acid (CAS No. 1805876-78-1)

3-(3-Chloropropyl)-4-mercaptomandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805876-78-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits potential applications in the development of novel therapeutic agents and biochemical research. The presence of both a chloropropyl group and a thiol moiety makes it a versatile intermediate for further chemical modifications, enabling the synthesis of more complex molecules with tailored biological activities.

The< strong>chloropropyl substituent in 3-(3-Chloropropyl)-4-mercaptomandelic acid introduces a reactive site that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions are pivotal in medicinal chemistry for constructing diverse molecular frameworks. The< strong>mercaptomandelic acid backbone, on the other hand, provides a scaffold that is reminiscent of naturally occurring mandelic acid derivatives, which are well-documented for their pharmacological properties. This combination of structural elements suggests that the compound may serve as a valuable building block for drug discovery initiatives.

In recent years, there has been growing interest in the development of compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The< strong>mercaptomandelic acid moiety is particularly noteworthy due to its ability to engage with biological systems through redox interactions. Thiols are known to play a crucial role in cellular signaling and antioxidant defense mechanisms, making them attractive targets for therapeutic intervention. Consequently, derivatives of mercaptomandelic acid have been explored as potential candidates for treating conditions where oxidative stress and inflammation play significant roles.

The< strong>3-(3-Chloropropyl) group in the molecule adds an additional layer of reactivity that can be exploited for further functionalization. Chloropropyl groups are commonly used in medicinal chemistry to introduce polar functionalities or to serve as handles for subsequent chemical transformations. For instance, they can be converted into amine or alcohol groups through nucleophilic substitution reactions, expanding the utility of this compound in synthetic chemistry. Such modifications are essential for fine-tuning the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting experimental validation. The structural features of 3-(3-Chloropropyl)-4-mercaptomandelic acid have been analyzed using molecular modeling techniques to identify potential binding interactions with biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathological processes. For example, its thiol group could interact with copper ions, which are known to be involved in various enzymatic reactions and metalloprotein functions.

The synthesis of 3-(3-Chloropropyl)-4-mercaptomandelic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include halogenation reactions to introduce the chloropropyl group and thiolation reactions to incorporate the mercaptomandelic moiety. Advances in catalytic methods have facilitated more efficient and environmentally friendly synthetic routes, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 3-(3-Chloropropyl)-4-mercaptomandelic acid represents a promising compound with potential applications in drug discovery and biochemical research. Its unique structural composition offers opportunities for diverse chemical modifications and biological investigations. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.